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Compound of Interest

Compound Name: Butyl methyl trisulfide

Cat. No.: B15418111 Get Quote

This technical guide provides a comprehensive overview of the known physical and chemical

characteristics of butyl methyl trisulfide. The information is intended for researchers,

scientists, and professionals in drug development who are interested in the properties and

analysis of this organosulfur compound. Due to the limited availability of experimental data for

this specific molecule, calculated values from reliable sources are included and clearly noted.

Core Physical and Chemical Properties
Butyl methyl trisulfide, with the chemical formula C₅H₁₂S₃, is a trisulfide compound

containing a butyl and a methyl group attached to a chain of three sulfur atoms.[1] Its molecular

weight is 168.34 g/mol .[1] While extensive experimental data on its physical properties is not

readily available in the public domain, a number of key characteristics have been calculated

and are presented below.

Data Presentation: Physical Property Summary
The following table summarizes the available physical and chemical property data for butyl
methyl trisulfide. It is important to note that many of these values are calculated and should

be used as estimates in the absence of experimentally determined data.
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Property Value Source Type

Molecular Formula C₅H₁₂S₃ [1]

Molecular Weight 168.34 g/mol [1]

Boiling Point 520.14 K (246.99 °C) Calculated

Melting Point 249.31 K (-23.84 °C) Calculated

Density Not Available -

Refractive Index Not Available -

LogP (Octanol/Water) 3.446 Calculated

Water Solubility (logS) -3.55 Calculated

Note: Calculated values are derived from computational models and may differ from

experimental values.

Odor Profile
While a specific odor threshold for butyl methyl trisulfide has not been documented,

organosulfur compounds, including trisulfides, are well-known for their potent and often

unpleasant odors. For instance, the related compound methyl propyl trisulfide is described as

having a sulfurous and onion-like flavor. Compounds like butyl methyl sulfide are characterized

by an unpleasant odor.

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of butyl methyl trisulfide are

not widely published. However, general methodologies for the synthesis of trisulfides and their

analysis by gas chromatography-mass spectrometry (GC-MS) can be adapted for this specific

compound.

General Synthesis of Alkyl Trisulfides
A potential synthetic route for butyl methyl trisulfide can be adapted from general methods for

preparing unsymmetrical trisulfides. One such approach involves the reaction of a thiol with a
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disulfide in the presence of a catalyst. For butyl methyl trisulfide, this could potentially involve

the reaction of butanethiol with dimethyl disulfide or methanethiol with dibutyl disulfide. A more

specific, though not directly applicable, patented method describes the preparation of alkenyl

trisulfides which could potentially be modified.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
GC-MS is a primary analytical technique for the identification and quantification of volatile and

semi-volatile organic compounds like butyl methyl trisulfide. A general protocol for the

analysis of trisulfides is outlined below. It is important to note that specific parameters would

need to be optimized for the precise analysis of butyl methyl trisulfide.

A validated method for the analysis of a similar compound, dimethyl trisulfide (DMTS), in a

biological matrix involved stir bar sorptive extraction (SBSE) followed by thermal desorption

and GC-MS analysis.[2] This suggests that extraction and concentration steps may be

beneficial for trace analysis of butyl methyl trisulfide.

General GC-MS Parameters:

Column: A non-polar capillary column, such as one with a (5%-Phenyl)-methylpolysiloxane

stationary phase, is typically used for the separation of organosulfur compounds.

Carrier Gas: Helium is a common carrier gas.

Injection: Splitless or split injection may be used depending on the sample concentration.

Oven Temperature Program: A temperature gradient is typically employed to ensure good

separation of compounds with different volatilities. A starting temperature around 40-60°C,

held for a few minutes, followed by a ramp of 5-10°C per minute to a final temperature of

250-300°C is a common starting point.

Mass Spectrometer: The mass spectrometer is typically operated in electron ionization (EI)

mode. A scan range of m/z 40-400 would be appropriate for identifying the molecular ion and

characteristic fragments of butyl methyl trisulfide.
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Mandatory Visualization
As no specific signaling pathways involving butyl methyl trisulfide have been identified in the

scientific literature, a diagram illustrating a generalized experimental workflow for its analysis by

GC-MS is provided below.
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Generalized GC-MS Analysis Workflow
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Caption: A generalized workflow for the analysis of butyl methyl trisulfide using GC-MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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